Cas no 41565-81-5 (6-Methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride)

• Product Name: 6-Methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
• CAS No: 41565-81-5
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• MDL: MFCD09832197
• CID: 1091395
• PubChem ID: 53408436
• Update Time: 2025-07-01

6-Methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
• 6-Methyl-1,2,3,4-tetrahydro-isoquinoline hydrochloride
• AKOS022178226
• A913452
• MFCD09832197
• CS-0152919
• 6-methyl-1,2,3,4-tetrahydroisoquinoline;hydrochloride
• SB37111
• 6-METHYL-1,2,3,4-TETRAHYDROISOQUINOLINE HCL
• 41565-81-5
• Isoquinoline, 1,2,3,4-tetrahydro-6-methyl-, hydrochloride
• 6-methyl-1,2,3,4-tetrahydroisoquinoline,hydrochloride
• EN300-176629
• 6-Methyl-1,2,3,4-tetrahydroisoquinolinehydrochloride
• 6-Methyl-1,2,3,4-tetrahydroisoquinoline--hydrogen chloride (1/1)
• DTXSID40696289
• AS-38119
• Z1839475447
• DB-263933

• MDL： MFCD09832197
• Inchi： 1S/C10H13N.ClH/c1-8-2-3-10-7-11-5-4-9(10)6-8;/h2-3,6,11H,4-5,7H2,1H3;1H
• InChI Key： HUYUCFMJAXNYMG-UHFFFAOYSA-N
• SMILES： Cl.N1CC2C=CC(C)=CC=2CC1

Computed Properties

• Exact Mass: 183.0814771g/mol
• Monoisotopic Mass: 183.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Color/Form: White to Yellow Solid

6-Methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 6-Methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride

6-Methyl-1,2,3,4-Tetrahydroisoquinoline Hydrochloride (CAS No. 41565-81-5): A Comprehensive Overview

The compound 6-Methyl-1,2,3,4-Tetrahydroisoquinoline Hydrochloride (CAS No. 41565-81-5) is a fascinating molecule with significant potential in various fields of research and application. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and structural versatility. The CAS No. 41565-81-5 designation uniquely identifies this compound in scientific literature and databases.

Structurally, 6-Methyl-1,2,3,4-Tetrahydroisoquinoline Hydrochloride features a tetrahydroisoquinoline backbone with a methyl group at the 6-position. This substitution pattern contributes to its unique chemical properties and biological interactions. The hydrochloride salt form indicates that the compound exists as a protonated amine in its crystalline state, which is a common feature for many pharmaceutical agents.

Recent studies have highlighted the importance of isoquinoline derivatives in drug discovery and development. For instance, researchers have explored the potential of 6-Methyl-1,2,3,4-Tetrahydroisoquinoline Hydrochloride as a lead compound for anti-inflammatory and analgesic agents. Its ability to modulate specific cellular pathways makes it a promising candidate for therapeutic interventions in chronic inflammatory diseases.

In addition to its pharmacological applications, 6-Methyl-1,2,3,4-Tetrahydroisoquinoline Hydrochloride has also been investigated for its role in agrochemicals. Recent findings suggest that this compound exhibits potent activity against plant pathogens, making it a potential candidate for developing eco-friendly pesticides. The integration of green chemistry principles in its synthesis has further enhanced its appeal as an environmentally sustainable solution.

The synthesis of 6-Methyl-1,2,3,4-Tetrahydroisoquinoline Hydrochloride involves a series of well-established organic reactions. Researchers have optimized the synthetic pathway to improve yield and purity while minimizing waste generation. These advancements underscore the importance of sustainable practices in modern chemical synthesis.

From a pharmacokinetic perspective, 6-Methyl-1,2,3,4-Tetrahydroisoquinoline Hydrochloride demonstrates favorable absorption profiles in preclinical models. Its bioavailability and metabolic stability are critical factors that influence its potential as an oral drug delivery candidate. Ongoing studies aim to elucidate its mechanism of action at the molecular level to better understand its therapeutic efficacy.

Furthermore, the compound's structural flexibility allows for extensive modification to enhance its pharmacodynamic properties. For example, researchers have explored substituent effects on the isoquinoline ring to improve binding affinity to target proteins. These efforts highlight the compound's versatility as a scaffold for drug design.

In conclusion,6-Methyl-1,2,3,Tetrahydroisoquinoline Hydrochloride (CAS No. 41565-81-5) is a multifaceted molecule with significant implications across various scientific domains. Its unique chemical properties and biological activities make it an invaluable tool for researchers in drug discovery and agrochemical development.